Cas no 671215-96-6 (OXAZOLE, 4-(CHLOROMETHYL)-2-(3,5-DIMETHYLPHENYL)-5-METHYL-)

OXAZOLE, 4-(CHLOROMETHYL)-2-(3,5-DIMETHYLPHENYL)-5-METHYL- structure
671215-96-6 structure
Product Name:OXAZOLE, 4-(CHLOROMETHYL)-2-(3,5-DIMETHYLPHENYL)-5-METHYL-
CAS No:671215-96-6
MF:C13H14ClNO
MW:235.709362506866
CID:3476892
PubChem ID:22273922
Update Time:2025-04-21

OXAZOLE, 4-(CHLOROMETHYL)-2-(3,5-DIMETHYLPHENYL)-5-METHYL- Chemical and Physical Properties

Names and Identifiers

    • OXAZOLE, 4-(CHLOROMETHYL)-2-(3,5-DIMETHYLPHENYL)-5-METHYL-
    • 671215-96-6
    • FLXKLBJYVQIMQK-UHFFFAOYSA-N
    • 4-chloromethyl-2-(3,5-dimethyl-phenyl)-5-methyl-oxazole
    • DB-087698
    • SCHEMBL5024807
    • Inchi: 1S/C13H14ClNO/c1-8-4-9(2)6-11(5-8)13-15-12(7-14)10(3)16-13/h4-6H,7H2,1-3H3
    • InChI Key: FLXKLBJYVQIMQK-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(CCl)N=C1C1=CC(C)=CC(C)=C1

Computed Properties

  • Exact Mass: 235.0763918Da
  • Monoisotopic Mass: 235.0763918Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26Ų
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